Cas no 1484280-55-8 (2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine)

• Product Name: 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine
• CAS No: 1484280-55-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6239577
• PubChem ID: 112483069
• Update Time: 2025-05-24

2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine
• EN300-1765337
• 1484280-55-8

• Inchi： 1S/C14H22N2O/c1-10-7-12(8-11(2)14(10)17-4)13-9-15-5-6-16(13)3/h7-8,13,15H,5-6,9H2,1-4H3
• InChI Key： LGVMQPIIOMXNKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)C1CNCCN1C

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine

Professional Introduction to 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine (CAS No. 1484280-55-8)

2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine, identified by the CAS number 1484280-55-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-methoxy-3,5-dimethylphenyl substituent, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine have been subjects of extensive study due to its promising role in drug discovery. Piperazine derivatives are known for their ability to interact with various biological targets, making them valuable candidates for developing new medications. The specific substitution pattern in this compound enhances its pharmacological profile, enabling it to exhibit desirable effects in preclinical models.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine-based compounds. Research has demonstrated that these molecules can modulate neurotransmitter systems, making them relevant for treating neurological and psychiatric disorders. The 4-methoxy-3,5-dimethylphenyl moiety in 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine is particularly noteworthy, as it influences the compound's solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. Studies have shown that piperazine derivatives can interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and movement. The unique structural features of 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine make it a promising candidate for further investigation in this area.

The pharmacokinetic properties of 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine are also of great interest. Its molecular structure suggests that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that a drug is effective and safe when administered to patients. Further studies are needed to fully elucidate the ADME profile of this compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify novel piperazine derivatives with enhanced therapeutic potential. 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine is a prime example of how computational methods can aid in drug discovery.

The synthesis of 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for preclinical studies. These efforts have been instrumental in evaluating its potential as a therapeutic agent.

In conclusion, 2-(4-methoxy-3,5-dimethylphenyl)-1-methylpiperazine (CAS No. 1484280-55-8) is a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into the pharmacological properties of piperazine derivatives, compounds like this one are poised to play a crucial role in the development of novel treatments for various diseases.